Cas no 1384427-99-9 (1-(1,3-Benzothiazol-2-yl)propan-2-yl methanesulfonate)

• Product Name: 1-(1,3-Benzothiazol-2-yl)propan-2-yl methanesulfonate
• CAS No: 1384427-99-9
• MF: C₁₁H₁₃NO₃S₂
• MW: 271.355820417404
• CID: 5189431
• Update Time: 2025-05-20

1-(1,3-Benzothiazol-2-yl)propan-2-yl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-Benzothiazol-2-yl)propan-2-yl methanesulfonate
• 1-(Benzo[d]thiazol-2-yl)propan-2-yl methanesulfonate

• Inchi： 1S/C11H13NO3S2/c1-8(15-17(2,13)14)7-11-12-9-5-3-4-6-10(9)16-11/h3-6,8H,7H2,1-2H3
• InChI Key： RQJMSCBHMXFRNX-UHFFFAOYSA-N
• SMILES： C(C1SC2=CC=CC=C2N=1)C(C)OS(=O)(=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 1-(1,3-Benzothiazol-2-yl)propan-2-yl methanesulfonate

1-(1,3-Benzothiazol-2-yl)propan-2-yl Methanesulfonate: A Comprehensive Overview

1-(1,3-Benzothiazol-2-yl)propan-2-yl methanesulfonate is a compound with the CAS number 1384427-99-9, which has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound is notable for its unique structure, which combines a benzothiazole ring system with a methanesulfonate group. The benzothiazole moiety, characterized by its fused benzene and thiazole rings, is known for its versatile electronic properties and reactivity. The methanesulfonate group, on the other hand, introduces additional functional diversity, making this compound a valuable building block in various chemical syntheses.

The synthesis of 1-(1,3-benzothiazol-2-yl)propan-2-yl methanesulfonate typically involves a multi-step process that includes the preparation of the benzothiazole derivative followed by its functionalization with the methanesulfonate group. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. Researchers have also explored the use of microwave-assisted synthesis and continuous-flow reactors to optimize reaction conditions and improve yield.

One of the most promising applications of this compound lies in its use as a precursor in the synthesis of advanced materials. For instance, studies have demonstrated that derivatives of benzothiazole-based compounds can be employed in the development of high-performance polymers with tailored mechanical and thermal properties. The incorporation of the methanesulfonate group allows for further functionalization, enabling these materials to exhibit enhanced compatibility with other components in composite systems.

In the pharmaceutical industry, 1-(1,3-benzothiazol-2-yl)propan-2-yl methanesulfonate has shown potential as an intermediate in drug discovery efforts. Its structure provides a scaffold for the development of bioactive molecules targeting various therapeutic areas. Recent research has focused on its role as a ligand in metalloenzyme inhibitors and as a component in drug delivery systems. The compound's ability to undergo further chemical modifications makes it a versatile tool for medicinal chemists.

Another area where this compound has made significant contributions is in agricultural chemistry. Derivatives of benzothiazole-containing compounds have been investigated for their potential as pesticides and plant growth regulators. The methanesulfonate group plays a crucial role in enhancing the bioavailability and stability of these compounds under field conditions. Recent studies have highlighted their efficacy in controlling fungal infections in crops without adverse environmental impacts.

From an analytical perspective, the characterization of 1-(1,3-benzothiazol-2-yl)propan-2-yl methanesulfonate has benefited from advanced spectroscopic techniques such as NMR and mass spectrometry. These methods have provided insights into the compound's molecular structure and stereochemistry, which are critical for understanding its reactivity and applications. Researchers have also utilized computational chemistry tools to predict its electronic properties and optimize its synthesis pathways.

Looking ahead, the continued exploration of benzothiazole derivatives is expected to unlock new opportunities across multiple disciplines. The integration of interdisciplinary approaches, including synthetic chemistry, materials science, and pharmacology, will undoubtedly drive further innovation in this field. As research progresses, compounds like 1-(1,3-benzothiazol-2-yl)propan-2-yl methanesulfonate will continue to play pivotal roles in advancing both fundamental understanding and practical applications.